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Compound of Interest

Compound Name: Histone H3 (1-34)

Cat. No.: B1151280 Get Quote

Essential Safety and Handling Guide for Histone
H3 (1-34)
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Histone H3 (1-34). Adherence to

these procedures is crucial for ensuring laboratory safety and maintaining the integrity of your

research.

Personal Protective Equipment (PPE) and Safety
Measures
While Histone H3 (1-34) is not classified as a hazardous substance, observing standard

laboratory safety protocols is imperative.[1][2][3][4] The following personal protective equipment

is recommended to minimize exposure and prevent contamination.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or airborne particles

of the solid compound.[1]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Hand Protection Nitrile gloves

Prevents direct skin contact

with the peptide. Nitrile is

recommended for its chemical

resistance.

Respiratory Protection Dust mask

Not generally required for

handling small quantities. Use

a dust mask when weighing

large quantities or if there is a

risk of generating dust to

minimize inhalation.

Operational Plan: Step-by-Step Handling Protocol
Proper handling of Histone H3 (1-34) is essential for experimental accuracy and personal

safety.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage.

Storage of Lyophilized Peptide: Store the lyophilized peptide in a cool, dry, and dark place.

For long-term storage, -20°C is recommended, though some sources suggest -80°C for

optimal stability. Allow the container to equilibrate to room temperature before opening to

prevent moisture absorption.

2. Reconstitution:

Preparation: Before handling, ensure the work area is clean and all required PPE is worn.

Weighing of the powdered peptide should be performed in an area with minimal air currents
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to avoid dust generation.

Solubilization: The choice of solvent depends on the peptide's properties. For many

peptides, sterile, purified water or a buffer solution is suitable. For hydrophobic peptides,

organic solvents like DMSO may be necessary for initial dissolution, followed by careful

dilution. Add the solvent to the vial and gently swirl or vortex to dissolve the peptide

completely. Avoid vigorous shaking.

Storage of Reconstituted Peptide: For short-term use, reconstituted peptides can be stored

at 2°C to 8°C. For long-term storage, it is recommended to create single-use aliquots and

store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.

3. Experimental Use:

Handle the peptide solution with care, avoiding splashes and spills.

Keep the vial containing the peptide solution closed when not in use to prevent

contamination and evaporation.

Disposal Plan
Proper disposal of Histone H3 (1-34) and its containers is a critical aspect of laboratory safety

and environmental responsibility.

Waste Collection: All materials that have come into contact with the peptide, such as pipette

tips, gloves, and vials, should be collected in a designated and clearly labeled hazardous

waste container.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Never dispose of peptides down the drain or in the regular trash.

Institutional Guidance: Consult with your institution's Environmental Health and Safety (EHS)

office for specific disposal protocols. They can provide guidance based on the facility's waste

streams and disposal procedures. In many cases, incineration by a licensed facility is the

recommended method for the complete destruction of peptide compounds.

Quantitative Data Summary
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Parameter Condition Duration/Value

Storage of Lyophilized Peptide Long-term -20°C to -80°C

Short-term 4°C or colder

Storage of Reconstituted

Peptide
Long-term -20°C to -80°C

Short-term 2°C to 8°C

Experimental Workflow
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Workflow for Safe Handling of Histone H3 (1-34)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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